Cas no 1956328-40-7 (1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one)
1956328-40-7 structure
Product Name:1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one
CAS No:1956328-40-7
MF:C8H9ClN2O
MW:184.62286067009
CID:4779873
Update Time:2023-08-17
1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one
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- Inchi: 1S/C8H9ClN2O/c1-5(2)8(12)6-3-7(9)11-4-10-6/h3-5H,1-2H3
- InChI Key: GKZNJHAPNLQDCD-UHFFFAOYSA-N
- SMILES: ClC1=CC(C(C(C)C)=O)=NC=N1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- XLogP3: 2.2
- Topological Polar Surface Area: 42.8
1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC11325-5g |
1-(6-chloropyrimidin-4-yl)-2-methylpropan-1-one |
1956328-40-7 | 95% | 5g |
$1500 | 2023-09-07 | |
| Chemenu | CM513441-1g |
1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one |
1956328-40-7 | 97% | 1g |
$326 | 2023-02-02 |
1-(6-Chloropyrimidin-4-yl)-2-methylpropan-1-one Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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